Cas no 117307-08-1 (3,4-dimethyl-2,5-Pyrrolidinedione)
117307-08-1 structure
Product Name:3,4-dimethyl-2,5-Pyrrolidinedione
CAS No:117307-08-1
MF:C6H9NO2
MW:127.141161680222
CID:1100475
Update Time:2024-07-25
3,4-dimethyl-2,5-Pyrrolidinedione Chemical and Physical Properties
Names and Identifiers
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- 3,4-dimethyl-2,5-Pyrrolidinedione
- 2,5-Pyrrolidinedione, 3,4-dimethyl-, (3R-trans)- (9CI)
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- Inchi: 1S/C6H9NO2/c1-3-4(2)6(9)7-5(3)8/h3-4H,1-2H3,(H,7,8,9)/t3-,4-/m1/s1
- InChI Key: KKDOXQYWUITYNG-QWWZWVQMSA-N
- SMILES: N1C(=O)[C@H](C)[C@@H](C)C1=O
Computed Properties
- Exact Mass: 127.063
- Monoisotopic Mass: 127.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.079
- Boiling Point: 261.1°C at 760 mmHg
- Flash Point: 129°C
- Refractive Index: 1.447
- PSA: 46.17000
- LogP: 0.24380
- pka: 9.70±0.70(Predicted)
3,4-dimethyl-2,5-Pyrrolidinedione Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
117307-08-1 (3,4-dimethyl-2,5-Pyrrolidinedione) Related Products
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